Cas no 1448077-59-5 (1-(2-chlorophenyl)-3-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}urea
• CAS No: 1448077-59-5
• MF: C₁₇H₁₆ClN₅O
• MW: 341.794841766357
• CID: 6380978
• PubChem ID: 71807987
• Update Time: 2025-05-25

1-(2-chlorophenyl)-3-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}urea
• 1-(2-chlorophenyl)-3-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]urea
• 1-(2-chlorophenyl)-3-{2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}urea
• 1-(2-chlorophenyl)-3-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)urea
• F6439-4560
• 1448077-59-5
• AKOS024562478

• Inchi： 1S/C17H16ClN5O/c18-13-5-1-2-6-14(13)21-17(24)20-10-12-23-11-8-16(22-23)15-7-3-4-9-19-15/h1-9,11H,10,12H2,(H2,20,21,24)
• InChI Key： JPQLKOYXDLAPIN-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCCN1C=CC(C2=NC=CC=C2)=N1)=O

Computed Properties

• Exact Mass: 341.1043378g/mol
• Monoisotopic Mass: 341.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-chlorophenyl)-3-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}urea

1-(2-chlorophenyl)-3-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}urea: A Comprehensive Overview

The compound 1-(2-chlorophenyl)-3-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}urea (CAS No. 1448077-59-5) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a urea moiety with a substituted pyrazole ring and a chlorophenyl group, making it a prime candidate for exploration in drug discovery, material science, and advanced organic synthesis.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazoles in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of the pyridin-2-yl group further enhances the compound's electronic properties, making it a versatile building block for designing bioactive molecules. Researchers have demonstrated that such structures can exhibit anti-inflammatory, antitumor, and antimicrobial activities, underscoring their potential in therapeutic development.

The synthesis of 1-(2-chlorophenyl)-3-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}urea involves a multi-step process that combines nucleophilic substitution, condensation reactions, and coupling techniques. The use of chlorophenyl groups in such syntheses is not only strategic for enhancing stability but also for tuning the molecule's pharmacokinetic properties. Recent advancements in catalytic methods have allowed for higher yields and better control over stereochemistry, which are critical factors in scaling up production for industrial applications.

In terms of applications, this compound has shown promise in the development of bioactive agents and functional materials. For instance, its ability to form hydrogen bonds and π-interactions makes it an ideal candidate for designing molecular recognition systems and supramolecular assemblies. Additionally, the incorporation of the pyridin-2-yl group introduces aromaticity and electron-withdrawing effects, which can be exploited in electronic materials such as organic semiconductors and conductive polymers.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. The use of renewable feedstocks and catalytic processes is gaining traction as a means to align with global sustainability goals while maintaining the compound's high performance characteristics.

In conclusion, 1-(2-chlorophenyl)-3-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}urea (CAS No. 1448077-59